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L Clinical . . .
) Cefdinir Microbiologic
Infection Success | L -
Type Comparator Drug Dosf':\ge Cure Eradication Key Safety Findings
Regimen Rate
Rate
Acute Otitis Amoxicillin/Clavulanate 14 mg/kg,  83.3% Presumptive Diarrhea: 10%
Media (AOM) once daily  (85/102) for all (significantly lower
[1] for 10 pathogens: than
days 84.6% (55/65) amoxicillin/clavulanate
[1] at 35%) [1]
Amoxicillin/Clavulanate 7 mg/kg, 80.2% Presumptive Diarrhea: 13%
twice daily ~ (81/101) for all (significantly lower
for 10 pathogens: than
days 81.8% (54/66)  amoxicillin/clavulanate)
[1] (1]
Amoxicillin/Clavulanate  40/10 86.0% Presumptive Diarrhea: 35% [1]
mg/kg/day, (86/100) for all
3 times pathogens:
daily for 83.3% (55/66)
10 days [1]
Streptococcal Penicillin V 7 mg/kg 94.9% 92.7% Adverse event rates
Pharyngitis twice daily  (combined (combined were comparable to
[2] for5days regimens) regimens) penicillin V [2]
or 10
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o Clinical . . .
) Cefdinir Microbiologic
Infection Success | L .
Type Comparator Drug Dosf':lge Cure Eradication Key Safety Findings
Regimen Rate
Rate
days; 14
mg/kg
once daily
for 10
days
Penicillin V 10 mg/kg,  88.5% 70.9% Adverse event rates
4 times were comparable to
daily for cefdinir [2]
10 days
Streptococcal Penicillin V 300 mg, 89.0% 88.5% Adverse reaction rate:
Pharyngitis twice daily  (194/218)  (193/218) at 18.3% [3]
(Older for 5 days 5-10 days
Patients) [3] post-therapy
3]
Penicillin V 250mg, 4 84.6% 82.2% Adverse reaction rate:
times daily  (181/214)  (176/214) at 15.0% [3]
for 10 5-10 days
days post-therapy

(3]

Detailed Experimental Protocols

The efficacy data in the table above comes from rigorous clinical trials. Below is a summary of the key

methodological details for the primary studies cited.

Clinical Trial for Acute Otitis Media (AOM) [1]

e Objective: To compare the safety and efficacy of two cefdinir regimens with amoxicillin/clavulanate for
treating suppurative acute otitis media.

e Design: Investigator-blinded, randomized, comparative, multicenter trial.

e Patients: 384 children, aged 6 months to 12 years, with tympanocentesis-confirmed, nonrefractory AOM.

¢ Intervention: Patients were randomized to a 10-day treatment with:
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o Cefdinir 14 mg/kg once daily (QD)
o Cefdinir 7 mg/kg twice daily (BID)
o Amoxicillin/clavulanate 40/10 mg/kg/day divided into three doses (TID)
e Outcomes Measured:
o Clinical Success: Resolution or improvement of signs and symptoms at the end of therapy.
o Microbiologic Eradication: Absence of the initial pathogen in a repeat tympanocentesis at the end of
therapy.
o Safety: Assessment of treatment-associated adverse events.

The workflow of this clinical trial is summarized in the following diagram:

Patient Population:
384 Children (6mo-12yrs)
with Tympanocentesis-confirmed AOM

(Randomized into 3 Groups)

.

Group 3:
Group L Group 2: Amoxicillin/Clavulanate
Cefdinir 14 mg/kg QD Cefdinir 7 mg/kg BID
(10 days) (10 days) 40/10 mg/kg/day TID
(10 days)

e

Post-Treatment EvaluatiorD

Click to download full resolution via product page

Clinical Trials for Streptococcal Pharyngitis/Tonsillopharyngitis [2]

e Objective: To compare the efficacy and tolerability of cefdinir and penicillin V in pediatric streptococcal
tonsillopharynagitis.

e Design: Two multicenter, randomized, investigator-blinded trials.

e Patients: Children <12 years of age with sore throat, pharyngeal erythema, and a positive rapid streptococcal
antigen test.

¢ Intervention:
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o Study A: Cefdinir (7 mg/kg BID or 14 mg/kg QD) for 10 days vs. Penicillin V (10 mg/kg, 4 times daily)
for 10 days.
o Study B: Cefdinir (7 mg/kg BID) for 5 days vs. Penicillin V (10 mg/kg, 4 times daily) for 10 days.
e Outcomes Measured:
o Clinical Cure: Absence or satisfactory remission of all signs and symptoms.
o Microbiologic Eradication: Throat culture negative for the original Group A Beta-Hemolytic
Streptococcus (GABHS) strain.

Key Interpretations of the Data

¢ For Acute Otitis Media: Cefdinir, particularly the 14 mg/kg once-daily regimen, is clinically as effective as
amoxicillin/clavulanate. A significant advantage is its superior gastrointestinal tolerability, with a markedly
lower incidence of diarrhea [1].

¢ For Streptococcal Pharyngitis: Cefdinir demonstrates high clinical cure and microbiologic eradication
rates. The data suggests that a shorter 5-day course of cefdinir can be as effective as a 10-day course of
penicillin V, which may improve patient compliance [3] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties,

express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

[Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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